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Compound of Interest |

Benzyl 3-oxo-8-
Compound Name: azabicyclo[3.2.1]octane-8-

carboxylate

Cat. No.: B136700

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural elucidation
of N-Cbz-Nortropinone, a key synthetic intermediate in the development of various
pharmaceuticals. This document outlines the core analytical techniques employed to confirm
the molecular structure of N-Cbz-Nortropinone, presenting available experimental and
predicted spectroscopic data. Detailed experimental protocols are provided to facilitate the
replication and verification of these findings.

Chemical Identity and Properties

N-Cbz-Nortropinone, systematically named benzyl (1R,5S)-3-0x0-8-azabicyclo[3.2.1]octane-8-
carboxylate, is a carbamate-protected derivative of nortropinone.[1] The introduction of the
benzyloxycarbonyl (Cbz) group to the nitrogen atom is a crucial step in synthetic pathways,
allowing for selective modifications at other positions of the nortropinone scaffold.[2]
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Property Value Source
Molecular Formula C15H17NOs3 [1]
Molecular Weight 259.30 g/mol [1]
Appearance WTi(;e to off-white crystalline 3]

soli

Soluble in organic solvents like
Solubilt chloroform, methanol, and
olubili
Y dimethyl sulfoxide; relatively

insoluble in water.[3]

Synthesis of N-Cbz-Nortropinone

The synthesis of N-Cbz-Nortropinone is typically achieved through the reaction of nortropinone
hydrochloride with benzyl chloroformate in the presence of a base.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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